Cas no 89806-11-1 (Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide)

• Product Name: Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide
• CAS No: 89806-11-1
• MF: C₁₁H₁₃N₃O₃S₂
• MW: 299.36921954155
• CID: 588780
• PubChem ID: 13128577
• Update Time: 2025-04-19

Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[5-(butylsulfonyl)-1,3,4-thiadiazol-2-yl]-, 1-oxide
• 2-butylsulfonyl-5-(1-oxidopyridin-1-ium-4-yl)-1,3,4-thiadiazole
• 4-[5-(Butane-1-sulfonyl)-1,3,4-thiadiazol-2-yl]-1-oxo-1lambda~5~-pyridine
• DTXSID80520332
• 89806-11-1

• Inchi： 1S/C11H13N3O3S2/c1-2-3-8-19(16,17)11-13-12-10(18-11)9-4-6-14(15)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： MLGAVOVOCYTBKN-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=C[N+](=CC=2)[O-])S1)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 299.03983363g/mol
• Monoisotopic Mass: 299.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122Ų